7-Fluoro-2-(2-methoxyethyl)-1-[3-(prop-2-en-1-yloxy)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H20FNO5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 7-fluoro-2-(2-methoxyethyl)-1-(3-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20FNO5/c1-3-10-29-16-6-4-5-14(12-16)20-19-21(26)17-13-15(24)7-8-18(17)30-22(19)23(27)25(20)9-11-28-2/h3-8,12-13,20H,1,9-11H2,2H3
• InChI Key: KHTZBYNTMOYIHM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)F)C4=CC(=CC=C4)OCC=C

Description

The compound features:

• A 7-fluoro substituent on the chromene ring, which enhances electronic effects and may influence binding interactions.
• A 2-methoxyethyl group at position 2, contributing to solubility and steric bulk.

This compound is synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aldehydes, and amines, as described in recent methodologies for generating diversified libraries of analogous structures .

Comparison with Similar Compounds

Key Observations :

• Solubility and Steric Effects : The 2-methoxyethyl group in the target compound improves solubility relative to the 2-(furan-2-ylmethyl) group in , while the propenyloxy moiety introduces steric bulk comparable to the methyl groups in .
• Synthetic Accessibility : Yields for analogs range from 62% (chloro derivative) to higher values in optimized multicomponent reactions, suggesting room for improvement in the target compound’s synthesis .

Physicochemical Properties

• Melting Points: The 7-chloro analog exhibits a higher melting point (276–279°C) than the furopyranopyran derivative (176–178°C), likely due to stronger intermolecular interactions (e.g., hydrogen bonding from the 3-hydroxyphenyl group) . The target compound’s melting point remains unreported but is expected to fall within this range.